Cas no 105371-26-4 ((+)-catechin 8-C-beta-D-glucopyranoside)

(+)-catechin 8-C-beta-D-glucopyranoside structure
105371-26-4 structure
Product Name:(+)-catechin 8-C-beta-D-glucopyranoside
CAS No:105371-26-4
MF:C21H24O11
MW:452.408667564392
CID:2068705
PubChem ID:14345562
Update Time:2025-04-21

(+)-catechin 8-C-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (+)-catechin 8-C-beta-D-glucopyranoside
    • (+)-catechin-8-C-beta-D-glucopyranoside
    • (2R,3S)-8-Glucopyranosyl-3,3',4',5,7-pentahydroxyflavan
    • 8-Glucopyranosyl-(+)-catechin
    • (+)-Catechin 8-C-glucoside
    • 8-Glucosyl-(+)-catechin
    • SCHEMBL12392360
    • CHEBI:191703
    • 2-(3,4-dihydroxyphenyl)-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
    • (1S)-1,5-Anhydro-1-C-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-D-glucitol
    • (1S)-1,5-Anhydro-1-C-((2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl)-D-glucitol
    • 105371-26-4
    • DTXSID601106457
    • Inchi: 1S/C21H24O11/c22-6-14-16(28)17(29)18(30)21(31-14)15-12(26)5-10(24)8-4-13(27)19(32-20(8)15)7-1-2-9(23)11(25)3-7/h1-3,5,13-14,16-19,21-30H,4,6H2/t13-,14+,16+,17-,18+,19+,21-/m0/s1
    • InChI Key: XWDHVYPMZCGHNM-FZIGYJJCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1=C(C=C(C2C[C@@H]([C@@H](C3C=CC(=C(C=3)O)O)OC1=2)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 452.13186158g/mol
  • Monoisotopic Mass: 452.13186158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 201Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd